Cas no 879449-49-7 (4-nitro-N-4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-ylbenzamide)
4-nitro-N-4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-ylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-nitro-N-(4-oxo-3-thiophen-2-ylthiochromen-2-yl)benzamide
- Benzamide, 4-nitro-N-[4-oxo-3-(2-thienyl)-4H-1-benzothiopyran-2-yl]-
- 4-nitro-N-4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-ylbenzamide
-
- Inchi: 1S/C20H12N2O4S2/c23-18-14-4-1-2-5-15(14)28-20(17(18)16-6-3-11-27-16)21-19(24)12-7-9-13(10-8-12)22(25)26/h1-11H,(H,21,24)
- InChI Key: XNKWRPYXIUFOQR-UHFFFAOYSA-N
- SMILES: C(NC1SC2=CC=CC=C2C(=O)C=1C1SC=CC=1)(=O)C1=CC=C([N+]([O-])=O)C=C1
4-nitro-N-4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-ylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3225-7257-2μmol |
4-nitro-N-[4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-yl]benzamide |
879449-49-7 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3225-7257-5μmol |
4-nitro-N-[4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-yl]benzamide |
879449-49-7 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-7257-10μmol |
4-nitro-N-[4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-yl]benzamide |
879449-49-7 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3225-7257-20μmol |
4-nitro-N-[4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-yl]benzamide |
879449-49-7 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3225-7257-1mg |
4-nitro-N-[4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-yl]benzamide |
879449-49-7 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3225-7257-2mg |
4-nitro-N-[4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-yl]benzamide |
879449-49-7 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3225-7257-3mg |
4-nitro-N-[4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-yl]benzamide |
879449-49-7 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-7257-4mg |
4-nitro-N-[4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-yl]benzamide |
879449-49-7 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3225-7257-5mg |
4-nitro-N-[4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-yl]benzamide |
879449-49-7 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3225-7257-10mg |
4-nitro-N-[4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-yl]benzamide |
879449-49-7 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
4-nitro-N-4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-ylbenzamide Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 4-nitro-N-4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-ylbenzamide
Introduction to 4-nitro-N-4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-ylbenzamide (CAS No. 879449-49-7)
4-nitro-N-4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-ylbenzamide, identified by its CAS number 879449-49-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a promising candidate for various therapeutic applications.
The molecular structure of 4-nitro-N-4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-ylbenzamide incorporates several key functional groups, including a nitro group, an oxo group, and a thiophene ring. These components contribute to its distinctive chemical reactivity and potential biological activity. The presence of the nitro group, for instance, suggests that this compound may undergo reduction or nucleophilic substitution reactions, which are commonly exploited in drug design to modulate bioactivity.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in treating various diseases. The thiochrome core structure in 4-nitro-N-4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-ylbenzamide has been particularly studied for its ability to interact with biological targets. Thiochromenes, in general, have shown promise as antiviral, anti-inflammatory, and anticancer agents due to their ability to modulate enzyme activity and cellular signaling pathways.
One of the most compelling aspects of 4-nitro-N-4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-ylbenzamide is its potential to serve as a scaffold for further chemical modifications. By altering specific functional groups or introducing new ones, researchers can fine-tune the biological properties of this compound. This flexibility is particularly valuable in drug discovery, where the optimization of pharmacokinetic and pharmacodynamic profiles is crucial for developing effective therapeutics.
The synthesis of 4-nitro-N-4-oxo-3-(thiophen-2-y1)-4H-thiochromen--2-y1benzamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and multi-step functional group interconversions, has been instrumental in achieving the desired molecular architecture. These methods not only enhance efficiency but also allow for the introduction of complex structural motifs that contribute to the compound's biological relevance.
Recent studies have begun to explore the pharmacological potential of 4-nitro-N--oxo--3-(thiophen--y1)-4H-thiochromen--2-y1benzamide. Preliminary investigations suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathogenesis. For example, its ability to interact with cytochrome P450 enzymes could make it useful in developing drugs that require metabolic activation or inhibition. Additionally, its interaction with nuclear receptors might offer therapeutic benefits in conditions such as inflammation and cancer.
The role of computational chemistry in studying 4-nitro-N--oxo--3-(thiophen--y1)-4H-thiochromen--2-y1benzamide cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound might bind to biological targets at the atomic level. This information is invaluable for designing experiments and optimizing synthetic routes. Furthermore, computational methods have been used to assess the pharmacokinetic properties of potential derivatives, helping to identify compounds with improved solubility and bioavailability.
In conclusion, 4-nitro-N--oxo--3-(thiophen--y1)-4H-thiochromen--2-y1benzamide (CAS No. 87944H949-49-7) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and promising biological activity make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new insights into its mechanisms of action, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.
879449-49-7 (4-nitro-N-4-oxo-3-(thiophen-2-yl)-4H-thiochromen-2-ylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)